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Compound of Interest

Compound Name: 2-Acetamido-6-methylpyridine

Cat. No.: B189426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental procedure for the synthesis of 2-Acetamido-6-
methylpyridine, a key intermediate in the development of various pharmaceutical and

agrochemical compounds.[1][2] Its unique structure serves as a valuable building block for

creating more complex bioactive molecules.[1]

Introduction
2-Acetamido-6-methylpyridine, also known as N-(6-methylpyridin-2-yl)acetamide, is a

derivative of 2-amino-6-methylpyridine. The acetylation of the amino group can significantly

alter the physicochemical properties of the parent molecule, impacting its solubility, stability,

and bioavailability, which are critical parameters in drug design. The following protocol details a

common and effective method for this synthesis via the N-acetylation of 2-amino-6-

methylpyridine using acetic anhydride.

Reaction Scheme
The overall reaction involves the nucleophilic attack of the amino group of 2-amino-6-

methylpyridine on one of the carbonyl carbons of acetic anhydride, leading to the formation of

an amide bond.
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2-Amino-6-methylpyridine + Acetic Anhydride → 2-Acetamido-6-methylpyridine + Acetic Acid

Experimental Protocol
This protocol is adapted from established procedures for the N-acetylation of aminopyridines.

[3]

Materials:

2-Amino-6-methylpyridine (C₆H₈N₂)

Acetic Anhydride ((CH₃CO)₂O)

Ethyl Acetate (CH₃COOCH₂CH₃)

Deionized Water (H₂O)

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Ice

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel or syringe

Water bath or ice bath for cooling

Separatory funnel

Rotary evaporator

Standard laboratory glassware (beakers, graduated cylinders, etc.)
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Thin-layer chromatography (TLC) apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-

6-methylpyridine in a suitable solvent like ethyl acetate.

Addition of Acetylating Agent: While stirring the solution, carefully add acetic anhydride

dropwise. This reaction is exothermic; maintain the temperature below 60°C, using a water

or ice bath for cooling as necessary.[3]

Reaction Monitoring: Stir the reaction mixture for approximately 1-2 hours.[3] The progress of

the reaction should be monitored by thin-layer chromatography (TLC) until the starting

material is consumed.

Quenching: Once the reaction is complete, carefully pour the reaction mixture into ice-cold

water to quench any excess acetic anhydride.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with

ethyl acetate (3 x 50 mL).

Washing: Combine the organic layers and wash successively with deionized water and then

with brine to remove any remaining impurities.

Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a

rotary evaporator to yield the crude 2-Acetamido-6-methylpyridine.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent, such as ethanol, to obtain a pure crystalline solid.[4]

Data Presentation
The following table summarizes the key quantitative data for the synthesis of 2-Acetamido-6-
methylpyridine.
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Parameter Value Reference

Starting Material 2-Amino-6-methylpyridine

CAS Number 1824-81-3 [4]

Molecular Formula C₆H₈N₂ [5]

Molecular Weight 108.14 g/mol [5]

Reagent Acetic Anhydride

CAS Number 108-24-7 [4]

Molecular Formula C₄H₆O₃

Molecular Weight 102.09 g/mol

Product 2-Acetamido-6-methylpyridine

CAS Number 5327-33-3 [6][7]

Molecular Formula C₈H₁₀N₂O [6][7]

Molecular Weight 150.18 g/mol [6][7]

Appearance
Off-white to white crystalline

powder
[6]

Melting Point 87.0 to 91.0 °C [6]

Boiling Point 321.6±22.0 °C at 760 mmHg [6]

Reaction Conditions

Solvent Ethyl Acetate [3]

Temperature < 60 °C [3]

Reaction Time 1-2 hours [3]

Yield ~78% (literature example) [4]

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for the synthesis of 2-Acetamido-6-methylpyridine.
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Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Acetic anhydride is corrosive and a lachrymator; handle with care.

2-Acetamido-6-methylpyridine is harmful if swallowed and causes serious eye irritation.[7]

Refer to the Safety Data Sheets (SDS) for all chemicals used in this procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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